Cas no 147402-52-6 (Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl-)
147402-52-6 structure
Product Name:Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl-
CAS No:147402-52-6
MF:C8H12N2O
MW:152.193681716919
CID:173407
PubChem ID:10057702
Update Time:2025-04-19
Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl-
- Isoxazole, 3-methyl-5-(2S)-2-pyrrolidinyl- (9CI)
- Abbott-79814
- (S)-3-Methyl-5-(pyrrolidin-2-yl)isoxazole
- A 79814
- 3-Methyl-5-(2S)-2-pyrrolidinylisoxazole
- Isoxazole, 3-methyl-5-(2S)-2-pyrrolidinyl-
- UNII-58C4C6VV89
- CHEMBL10096
- 58C4C6VV89
- (s)-2-(3-methylisoxazol-5-yl)pyrrolidine
- 3-methyl-5-[(2S)-pyrrolidin-2-yl]-1,2-oxazole
- 147402-52-6
- SCHEMBL3853785
-
- Inchi: 1S/C8H12N2O/c1-6-5-8(11-10-6)7-3-2-4-9-7/h5,7,9H,2-4H2,1H3/t7-/m0/s1
- InChI Key: PJMAXCRZQLWZFH-ZETCQYMHSA-N
- SMILES: O1C(=CC(C)=N1)[C@@H]1CCCN1
Computed Properties
- Exact Mass: 152.09506
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 38.1Ų
Experimental Properties
- PSA: 38.06
Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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